(2R,3S)-2-{[(tert-butoxy)carbonyl]amino}-3-methoxybutanoic acid

• CAS RN: 544480-14-0
• Molecular Formula: C10H19NO5
• Molecular Weight: 233.3

Description

The compound you mentioned is a Boc-protected amino acid. The Boc group is a common protecting group used in organic synthesis. It’s used to prevent unwanted reactions from occurring at the amino group during a chemical reaction.

Synthesis Analysis

The synthesis of Boc-protected amino acids typically involves the reaction of an amino acid with di-tert-butyl dicarbonate in the presence of a base. This results in the formation of a Boc-protected amino acid, where the Boc group is attached to the nitrogen of the amino group.

Molecular Structure Analysis

The molecular structure of Boc-protected amino acids consists of the amino acid backbone with the Boc group attached to the nitrogen of the amino group. The Boc group itself consists of a carbonyl group (C=O) bonded to a tert-butyl group (C(CH3)3).

Chemical Reactions Analysis

Boc-protected amino acids can undergo a variety of reactions. One of the most common is deprotection, where the Boc group is removed to reveal the free amino group. This can be achieved using strong acids.

Mechanism of Action

The Boc group serves as a protecting group in organic synthesis. It prevents the amino group from participating in unwanted reactions during the synthesis process. Once the desired reactions have been completed, the Boc group can be removed to reveal the free amino group.

Safety and Hazards

Like all chemicals, Boc-protected amino acids should be handled with care. They can pose health hazards if ingested, inhaled, or come into contact with the skin. Always follow safety guidelines when handling these compounds.

Future Directions

The use of Boc-protected amino acids is a well-established technique in organic synthesis. Future research may focus on developing new methods for the synthesis and deprotection of Boc-protected amino acids, as well as exploring their use in the synthesis of more complex molecules.